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Compound of Interest

Compound Name: Gadolinium-148

Cat. No.: B1240889 Get Quote

This technical guide provides a comprehensive overview of the early experimental data on

Gadolinium-148 (¹⁴⁸Gd), a radioisotope of significant interest for various scientific applications.

The content is tailored for researchers, scientists, and drug development professionals, offering

detailed insights into its nuclear properties, production methodologies, and characterization.

Core Nuclear Properties
Gadolinium-148 is an alpha-emitting radionuclide that decays to Samarium-144 (¹⁴⁴Sm).[1][2]

Its well-defined decay characteristics and relatively long half-life make it a valuable tool in

nuclear physics and radiochemistry.

Quantitative Nuclear Data
A summary of the key nuclear properties of Gadolinium-148 is presented in the table below. It

is important to note that early measurements of the half-life have shown some variability, with

values ranging from approximately 71 to 98 years.
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Property Value Reference

Half-life 74.6 ± 3.0 years [1][3]

71.1 years

86.9 years (4.5% uncertainty) [4][5]

97.5 ± 6.5 years [6]

Decay Mode Alpha (α) to ¹⁴⁴Sm [1][2]

Decay Energy 3.271 MeV [1]

Alpha Particle Energy 3271.2 keV (100% intensity) [2]

Atomic Mass
147.9181098 ± 0.0000035

amu
[1]

Mass Excess -76280.245 ± 3.279 keV [1]

Binding Energy 1220765.403 ± 3.285 keV [1]

Production of Gadolinium-148
Early production of Gadolinium-148 primarily relied on proton-induced spallation reactions on

heavy metal targets. More recent investigations have explored alternative production routes.

Proton Spallation of Tantalum and Tungsten
The most established method for producing ¹⁴⁸Gd is through the irradiation of tantalum (Ta) or

tungsten (W) targets with high-energy protons.[7][8] This process results in a variety of

spallation products, from which the ¹⁴⁸Gd must be chemically separated and purified. The final

product is typically distributed as Gadolinium(III) in a 0.1 N hydrochloric acid (HCl) solution.[7]

[8]

A series of experiments conducted at the Los Alamos Neutron Science Center (LANSCE)

measured the production cross-sections of ¹⁴⁸Gd from 600- and 800-MeV protons on thin foils

of tungsten, tantalum, and gold.[9][10]

Production Cross-Section Data
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Target Material
Proton Energy
(MeV)

Production Cross-
Section (mb)

Reference

Tantalum 600 15.2 ± 4.0 [9]

800 28.6 ± 3.5 [9]

Tungsten 600 8.31 ± 0.92 [9][10]

800 19.4 ± 1.8 [9][10]

Gold 600 0.591 ± 0.155 [9]

800 3.69 ± 0.50 [9]

Alternative Production Routes
Research has also been conducted on new production pathways for ¹⁴⁸Gd, particularly for

applications such as radioisotope thermoelectric generators.[11] These methods involve

irradiating natural samarium (Sm) and europium (Eu) targets with charged particles from an

accelerator in the energy range of 1-100 MeV.[12][13]

Experimental Protocols
Production and Purification Workflow
The general workflow for the production and purification of Gadolinium-148 via proton

spallation of tantalum is outlined below. This process involves target irradiation followed by a

multi-step chemical separation to isolate the desired radionuclide.

Target Preparation Irradiation Radiochemical Processing

Tantalum Target Proton Beam Irradiation
(e.g., 800 MeV) Target Dissolution Solvent Extraction Ion Exchange Chromatography Purified ¹⁴⁸Gd Solution

(Gd(III) in 0.1 N HCl)

Click to download full resolution via product page

General workflow for the production and purification of ¹⁴⁸Gd.
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The purification process involves the dissolution of the irradiated target material, followed by

extraction and ion exchange chromatography to separate the gadolinium isotopes from other

spallation products.[7]

Half-Life Determination Methodology
The half-life of ¹⁴⁸Gd has been determined using a "direct method," which involves quantifying

the number of atoms and measuring their corresponding activity.[4][5][6] An earlier method from

1981 utilized isotope dilution mass spectrometry and low-geometry alpha counting.[3]

The modern experimental protocol can be summarized as follows:

Sample Preparation: Pure samples of ¹⁴⁸Gd are obtained from reprocessed proton-irradiated

tantalum material.[4][5]

Atom Quantification: The number of ¹⁴⁸Gd atoms in the sample is determined with high

precision using multicollector-inductively coupled plasma mass spectrometry (MC-ICP-MS).

[4][5][6]

Activity Measurement: The alpha activity of the ¹⁴⁸Gd sample is measured using alpha

spectrometry.[4][5][6]

Half-Life Calculation: The half-life is then calculated from the number of atoms and the

measured activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.isotopes.gov/sites/default/files/2019-09/Gd-148.pdf
https://pubmed.ncbi.nlm.nih.gov/36731388/
https://impact.ornl.gov/en/publications/determination-of-the-half-life-of-gadolinium-148/
https://www.researchgate.net/publication/367502748_Determination_of_the_half-life_of_gadolinium-148
https://www.osti.gov/biblio/6247402
https://pubmed.ncbi.nlm.nih.gov/36731388/
https://impact.ornl.gov/en/publications/determination-of-the-half-life-of-gadolinium-148/
https://pubmed.ncbi.nlm.nih.gov/36731388/
https://impact.ornl.gov/en/publications/determination-of-the-half-life-of-gadolinium-148/
https://www.researchgate.net/publication/367502748_Determination_of_the_half-life_of_gadolinium-148
https://pubmed.ncbi.nlm.nih.gov/36731388/
https://impact.ornl.gov/en/publications/determination-of-the-half-life-of-gadolinium-148/
https://www.researchgate.net/publication/367502748_Determination_of_the_half-life_of_gadolinium-148
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Measurements

Data Analysis

Purified ¹⁴⁸Gd Sample

Multicollector-ICP-MS Alpha Spectrometry

Number of ¹⁴⁸Gd Atoms Activity of ¹⁴⁸Gd

Half-Life Calculation

Click to download full resolution via product page

Experimental workflow for the determination of the ¹⁴⁸Gd half-life.

Synthesis and Characterization of Gadolinium
Compounds
While early experimental data focuses on the nuclear properties of the isotope itself, the

synthesis and characterization of gadolinium-containing compounds are crucial for its

application, particularly in the context of drug development. Research has been conducted on

the synthesis of gadolinium alginate hydrogels and gadolinium nanoparticles for potential use

as MRI contrast agents and in other biomedical applications.[14][15][16] These studies, while

not specific to ¹⁴⁸Gd, provide valuable protocols for the formulation of gadolinium-based

materials.

Concluding Remarks
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The early experimental data for Gadolinium-148 have laid a crucial foundation for its use in

scientific research. The established production methods, coupled with precise measurements

of its nuclear decay properties, have enabled its application as a tracer and in fundamental

nuclear physics studies. The ongoing exploration of new production routes and the

development of novel gadolinium-based materials continue to expand the potential applications

of this important radioisotope.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Early Experimental Data
on Gadolinium-148]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240889#early-experimental-data-on-gadolinium-
148]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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